1-isonicotinoyl-4-(3-methylbenzyl)piperazine

• IUPAC Name: [4-[(3-methylphenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C18H21N3O/c1-15-3-2-4-16(13-15)14-20-9-11-21(12-10-20)18(22)17-5-7-19-8-6-17/h2-8,13H,9-12,14H2,1H3
• InChI Key: JJTFCLPJYGHGJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)C3=CC=NC=C3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

1-Isonicotinoyl-4-(3-methylbenzyl)piperazine, also known as INMP, is a synthetic compound that belongs to the family of piperazine derivatives. INMP has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine is not fully understood. However, it is believed to act as a modulator of the dopaminergic and serotonergic neurotransmitter systems, which are involved in the regulation of mood, behavior, and cognition. 1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been shown to bind to dopamine D2 and serotonin 5-HT1A receptors, leading to the modulation of their signaling pathways. This modulation may be responsible for the observed behavioral effects of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine.
Biochemical and Physiological Effects
1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. 1-isonicotinoyl-4-(3-methylbenzyl)piperazine has also been shown to improve cognitive function and memory in animal models, suggesting its potential use in the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

1-isonicotinoyl-4-(3-methylbenzyl)piperazine has several advantages for lab experiments. It is a stable compound that can be synthesized in large quantities with high purity. It has also been shown to exhibit consistent effects across different animal models, making it a reliable tool for research. However, 1-isonicotinoyl-4-(3-methylbenzyl)piperazine also has some limitations. It has a relatively short half-life, which may limit its use in long-term studies. Additionally, its effects may vary depending on the dose and route of administration, which may require careful optimization in experimental design.

Future Directions

There are several future directions for the research on 1-isonicotinoyl-4-(3-methylbenzyl)piperazine. One potential area of exploration is the development of novel drugs based on the structure of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine. The unique chemical structure of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine may serve as a template for the development of more potent and selective compounds. Another area of interest is the investigation of the molecular mechanisms underlying the effects of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine. A better understanding of the mechanism of action of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine may lead to the development of more targeted and effective therapies. Finally, the use of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine in combination with other drugs may be explored to enhance its therapeutic effects and reduce its limitations.
Conclusion
In conclusion, 1-isonicotinoyl-4-(3-methylbenzyl)piperazine is a promising compound with potential applications in medicinal chemistry. Its unique chemical structure, along with its antipsychotic, anxiolytic, and antidepressant-like effects, make it a potential therapeutic option for various neurological and psychiatric disorders. The synthesis method of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been optimized, and its biochemical and physiological effects have been extensively studied in animal models. However, further research is needed to fully understand the mechanism of action of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine and to explore its potential applications in drug development.

Synthesis Methods

1-isonicotinoyl-4-(3-methylbenzyl)piperazine can be synthesized through a multistep process involving the condensation of 3-methylbenzylamine and isonicotinoyl chloride, followed by the cyclization of the resulting intermediate with piperazine. The final product can be obtained through purification and recrystallization steps. The synthesis method of 1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been optimized to improve the yield and purity of the compound, making it suitable for various research applications.

Scientific Research Applications

1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. Its unique chemical structure makes it a promising candidate for drug development, particularly in the treatment of various neurological and psychiatric disorders. 1-isonicotinoyl-4-(3-methylbenzyl)piperazine has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models, making it a potential therapeutic option for schizophrenia, anxiety, and depression.